Cas no 7778-70-3 (2(3H)-Benzothiazolethione,potassium salt (1:1))

2(3H)-Benzothiazolethione,potassium salt (1:1) structure
7778-70-3 structure
Product Name:2(3H)-Benzothiazolethione,potassium salt (1:1)
CAS No:7778-70-3
MF:C7H4KNS2
MW:205.341659545898
CID:566035
PubChem ID:23686450
Update Time:2025-04-19

2(3H)-Benzothiazolethione,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,potassium salt (1:1)
    • 2-Mercaptobenzothiazole, potassium salt
    • 2(3H)-Benzothiazolethione, potassium salt
    • 2-Benzothiazolethiol, potassium salt
    • benzothiazole-2(3H)-thione, potassium salt
    • Nsc166397
    • Potassium 2-mercaptobenzothiazolate
    • Potassium 2-mercaptobenzothiazole
    • potassium 2-sulphanylbenzothiazolate
    • potassium benz-1,3-thiazoline-2-thionate
    • potassium benzothiazole-2-thiolate
    • Potassium mercaptobenzothiazole salt
    • 2-Mercaptobenzothiazole potassium salt
    • Caswell No. 541B
    • Q27285068
    • NSC 166397
    • Benzothiazole-2(3H)-thione,potassium salt
    • NV0GQ9IQ38
    • 7778-70-3
    • NSC-166397
    • UNII-NV0GQ9IQ38
    • EINECS 231-910-8
    • EPA Pesticide Chemical Code 051707
    • 2(3H)-Benzothiazolethione, potassium salt (1:1)
    • Inchi: 1S/C7H5NS2.K/c9-7-8-5-3-1-2-4-6(5)10-7;/h1-4H,(H,8,9);/q;+1/p-1
    • InChI Key: ZKTKNAXWCMIKLK-UHFFFAOYSA-M
    • SMILES: [K+].S1C([N-]C2C=CC=CC1=2)=S

Computed Properties

  • Exact Mass: 205.95000
  • Monoisotopic Mass: 205.95
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4A^2

Experimental Properties

  • Melting Point: 180.2-181.7 DEG C
  • Boiling Point: 281.3°C at 760 mmHg
  • Flash Point: 123.9°C
  • PSA: 76.12000
  • LogP: 2.95890

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